Cas no 1236259-23-6 (2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride)

• Product Name: 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride
• CAS No: 1236259-23-6
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• MDL: MFCD13562087
• CID: 1077036
• PubChem ID: 53408984
• Update Time: 2025-10-30

2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride
• 1236259-23-6
• AKOS015847857
• 2-amino-1-(2,3-dihydroindol-1-yl)-3-methylbutan-1-one;hydrochloride
• 2-amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methylbutan-1-one hydrochloride
• 2-Amino-1-(indolin-1-yl)-3-methylbutan-1-one hydrochloride

• MDL： MFCD13562087
• Inchi： 1S/C13H18N2O.ClH/c1-9(2)12(14)13(16)15-8-7-10-5-3-4-6-11(10)15;/h3-6,9,12H,7-8,14H2,1-2H3;1H
• InChI Key： DZQGMUWVRLYLED-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C(C)C)N)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 254.1185909g/mol
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride

Introduction to 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride (CAS No: 1236259-23-6)

2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride (CAS No: 1236259-23-6) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents. The compound belongs to a class of heterocyclic derivatives that exhibit a wide range of pharmacological properties, making it a valuable scaffold for further medicinal chemistry exploration.

The structural composition of 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride is notable for its indole moiety, which is a common structural feature in many bioactive molecules. Indole derivatives are well-known for their involvement in various biological processes and their potential as pharmacological agents. The presence of an amino group and a methyl-substituted butanone backbone further enhances the compound's complexity and suggests possible interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of indole-based compounds. These molecules have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The specific configuration of 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride positions it as a candidate for further investigation into its biological effects. Preliminary studies have indicated that this compound may exhibit properties such as kinase inhibition and modulation of signaling pathways relevant to disease states.

The synthesis of 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The indole ring is typically constructed through cyclization reactions, while the amino and butanone functionalities are introduced through selective functional group transformations. Advanced synthetic techniques, including catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired product with minimal side reactions.

One of the key aspects of studying 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride is its potential as a lead compound for drug development. Medicinal chemists often use such scaffolds to identify more potent and selective analogs through structure-based drug design or fragment-based approaches. The hydrochloride salt form of the compound enhances its solubility in aqueous media, which is crucial for both in vitro assays and potential in vivo applications.

Recent advancements in computational chemistry have also facilitated the study of 2-Amino-1-(2,3-dihydro-1H-indol-1-yl)-3-methyl-1-butanone hydrochloride by allowing researchers to predict its binding interactions with biological targets. Molecular docking simulations can provide insights into how the compound might interact with proteins such as kinases or transcription factors. These predictions can guide experimental efforts by highlighting key residues that may be critical for biological activity.

In addition to its pharmacological potential, 2-Amino-1-(2,3-dihydro-1H-indol-1-y)-l]-3-methyl-l-butanone hydrochloride has implications in chemical biology research. Its unique structure makes it a useful tool for studying enzyme mechanisms and substrate recognition. By investigating how this compound interacts with various enzymes, researchers can gain a deeper understanding of metabolic pathways and develop inhibitors or modulators for therapeutic purposes.

The future directions for research on 2-Amino-l-(Z,Z-dihydro-lH-indol-l-lYl)-s-methyl-l-butanone hydrochloride include both in vitro and in vivo studies to validate its biological activity. In vitro assays can assess the compound's effects on specific enzymes or cell lines, while preclinical studies can evaluate its safety profile and pharmacokinetic properties. If promising results are obtained from these studies, further development towards clinical trials may be considered.

Collaborations between synthetic chemists and biologists are essential for maximizing the potential of Z-Amino-Z-(Z,Z-dihydro-ZH-indol-Z-lYl)-s-methyl-Z-butanone hydrochloride. By combining expertise in organic synthesis with knowledge of biological systems, researchers can efficiently explore new therapeutic avenues. The integration of high-throughput screening technologies with computational methods will further accelerate the discovery process by allowing rapid evaluation of large libraries of compounds.

In conclusion,Z-Amino-l(Z,Z-dihydro-lH-indol-l-lYl)-s-methyl-l-butanone hydrochloride (CAS No: 1236259-Z3-Z6) represents an intriguing molecule with significant pharmaceutical promise. Its complex structure and diverse functional groups make it a valuable candidate for drug discovery efforts aimed at addressing various diseases. Through continued research and interdisciplinary collaboration,Z-Amino-I(Z,Z-dihydro-IH-indol-I-IYI)-s-methyl-I-butanone hydrochloride holds the potential to contribute to advancements in medicine and improve patient outcomes.